Cas no 1480397-22-5 ((2-methoxyethyl)(4-phenylpiperidin-4-yl)methylamine)

• Product Name: (2-methoxyethyl)(4-phenylpiperidin-4-yl)methylamine
• CAS No: 1480397-22-5
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• CID: 4601685
• PubChem ID: 63155323
• Update Time: 2025-05-21

(2-methoxyethyl)(4-phenylpiperidin-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• (2-methoxyethyl)[(4-phenylpiperidin-4-yl)methyl]amine
• 4-Piperidinemethanamine, N-(2-methoxyethyl)-4-phenyl-
• (2-methoxyethyl)(4-phenylpiperidin-4-yl)methylamine

• Inchi： 1S/C15H24N2O/c1-18-12-11-17-9-7-15(13-16,8-10-17)14-5-3-2-4-6-14/h2-6H,7-13,16H2,1H3
• InChI Key： BAGXEAIXOAYBCA-UHFFFAOYSA-N
• SMILES： N1(CCOC)CCC(C2=CC=CC=C2)(CN)CC1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 356.9±32.0 °C at 760 mmHg
• Flash Point: 152.0±14.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(2-methoxyethyl)(4-phenylpiperidin-4-yl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on (2-methoxyethyl)(4-phenylpiperidin-4-yl)methylamine

Comprehensive Overview of (2-methoxyethyl)(4-phenylpiperidin-4-yl)methylamine (CAS No. 1480397-22-5)

(2-methoxyethyl)(4-phenylpiperidin-4-yl)methylamine, with the CAS number 1480397-22-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a piperidine ring, a phenyl group, and a methoxyethyl side chain, making it a versatile intermediate for various applications. Researchers and industry professionals often search for terms like "(2-methoxyethyl)(4-phenylpiperidin-4-yl)methylamine synthesis", "CAS 1480397-22-5 applications", and "pharmacological properties of 4-phenylpiperidine derivatives", reflecting its relevance in modern chemistry.

The compound's structural complexity allows it to interact with biological systems in unique ways, making it a subject of interest for drug discovery and development. Recent studies highlight its potential as a building block for central nervous system (CNS) therapeutics, particularly in targeting neurotransmitter receptors. The presence of the 4-phenylpiperidine moiety is notable, as this scaffold is frequently found in compounds with analgesic and neuroprotective effects. Keywords such as "CNS drug candidates 2024" and "piperidine-based pharmaceuticals" align with current trends in medicinal chemistry.

From a synthetic chemistry perspective, (2-methoxyethyl)(4-phenylpiperidin-4-yl)methylamine serves as a valuable intermediate for constructing more complex molecules. Its methoxyethyl group enhances solubility, while the phenylpiperidine core provides rigidity—a combination sought after in modern drug design. Queries like "optimizing piperidine derivatives for bioavailability" and "solubility-enhancing moieties in drug development" resonate with researchers exploring this compound's utility.

The commercial demand for CAS 1480397-22-5 has grown steadily, particularly among contract research organizations (CROs) and academic labs focusing on neuropharmacology. Market analyses indicate increased interest in small-molecule modulators for neurological disorders, driving inquiries such as "where to buy (2-methoxyethyl)(4-phenylpiperidin-4-yl)methylamine" and "high-purity piperidine derivatives suppliers". Regulatory-compliant synthesis and stringent quality control are critical for end-users requiring this compound for preclinical studies.

Environmental and safety profiles of (2-methoxyethyl)(4-phenylpiperidin-4-yl)methylamine adhere to standard laboratory chemical protocols. While not classified as hazardous under major regulatory frameworks, proper handling procedures—including the use of personal protective equipment (PPE)—are recommended. This aligns with industry searches for "safe handling of amine derivatives" and "chemical stability of phenylpiperidine compounds", emphasizing responsible research practices.

Innovative applications continue to emerge for this compound, particularly in structure-activity relationship (SAR) studies. Its modular design allows medicinal chemists to explore variations at the methoxyethyl or phenyl positions, addressing contemporary challenges like blood-brain barrier penetration. Trending search terms such as "SAR optimization for CNS drugs" and "piperidine scaffold modifications" reflect these research directions.

Analytical characterization of 1480397-22-5 typically involves advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring precise identification and purity assessment. Quality-conscious buyers frequently search for "analytical methods for amine derivatives" and "certificate of analysis for research chemicals", underscoring the importance of reliable characterization data.

Future prospects for (2-methoxyethyl)(4-phenylpiperidin-4-yl)methylamine appear promising, with potential expansions into personalized medicine approaches and targeted drug delivery systems. As the pharmaceutical industry prioritizes precision therapeutics, this compound's adaptability positions it as a candidate for next-generation drug development pipelines. Emerging search trends like "2024 neuropharmaceutical innovations" and "multi-target drug design strategies" signal sustained interest in such advanced intermediates.